2-ethoxypyrimidin-4(5H)-one

• Molecular Formula: C6H8N2O2
• Molecular Weight: 140.14 g/mol
• IUPAC Name: 2-ethoxy-5H-pyrimidin-4-one
• InChI: InChI=1S/C6H8N2O2/c1-2-10-6-7-4-3-5(9)8-6/h4H,2-3H2,1H3
• InChI Key: RNAYBCJQPGXOLR-UHFFFAOYSA-N
• SMILES: CCOC1=NC(=O)CC=N1

Description

2-Ethoxypyrimidin-4(5H)-one (CAS: 887583-60-0) is a pyrimidine derivative with the molecular formula C₆H₈N₂O₂ and a molecular weight of 140.14 g/mol. Its structure features an ethoxy group (-OCH₂CH₃) at the 2-position and a ketone group at the 4-position of the pyrimidinone ring . The ethoxy substituent contributes to its electron-donating properties, influencing reactivity and interactions in biological systems.

Comparison with Similar Compounds

Comparison with Structurally Similar Pyrimidinone Derivatives

Substituent Effects on Chemical Properties

The substituent at the 2-position of pyrimidinone significantly alters physical and chemical properties. Below is a comparative analysis with key analogs:

Compound Name	CAS Number	Substituent(s)	Molecular Weight (g/mol)	Key Properties/Applications
2-Ethoxypyrimidin-4(5H)-one	887583-60-0	2-ethoxy	140.14	Electron-donating group; synthetic intermediate
5-Methyl-2-(methylthio)pyrimidin-4(3H)-one	20651-30-3	2-methylthio, 5-methyl	156.21	Higher lipophilicity; potential antimicrobial activity
5-Bromo-2-(methylthio)pyrimidin-4(3H)-one	81560-03-4	2-methylthio, 5-bromo	221.08	Electron-withdrawing bromo group; halogen bonding
5-(2-Hydroxyethyl)pyrimidin-2,4-dione	-	2,4-dione, 5-hydroxyethyl	156.12	Enhanced water solubility; hydrogen-bonding motifs
2-Chloro-5-ethyl-pyrrolo[3,2-d]pyrimidin-4(5H)-one	129872-85-1	2-chloro, fused pyrrole ring	212.65	Planar fused ring system; kinase inhibition potential
5-Amino-2-ethyl-6-(2-hydroxyphenyl)-3H-pyrimidin-4-one	110566-02-4	2-ethyl, 5-amino, 6-hydroxyphenyl	231.25	Multifunctional for metal coordination; antitumor applications

Key Observations:

Electron-Donating vs. Electron-Withdrawing Groups :

• The ethoxy group in 2-ethoxypyrimidin-4(5H)-one enhances nucleophilicity at adjacent positions, facilitating alkylation or acylation reactions. In contrast, bromo (in 81560-03-4) and chloro (in 129872-85-1) substituents withdraw electron density, directing reactivity toward electrophilic substitution .
• Methylthio groups (e.g., 20651-30-3) offer moderate electron donation but increase hydrophobicity, which may improve membrane permeability in drug design .

Solubility and Hydrogen Bonding :

• Dione derivatives (e.g., 5-(2-hydroxyethyl)pyrimidin-2,4-dione) exhibit higher water solubility due to multiple hydrogen-bonding sites, whereas ethoxy and methylthio analogs are more lipophilic .